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For researchers, scientists, and drug development professionals, the selection of appropriate

polymeric materials is a critical consideration. Polyurethanes (PUs), a versatile class of

polymers, are broadly categorized into two main types based on their polyol backbone:

polyether-based and polyester-based. This distinction in chemical structure leads to significant

differences in their mechanical properties, influencing their suitability for various applications.

This guide provides an objective comparison of the mechanical properties of polyether and

polyester polyurethanes, supported by experimental data and detailed testing protocols.

Unveiling the Chemical Distinction and its
Mechanical Implications
The fundamental difference between polyether and polyester polyurethanes lies in the soft

segment of their molecular structure. Polyether-based PUs are synthesized using polyether

polyols, characterized by ether linkages (R-O-R), while polyester-based PUs utilize polyester

polyols, which contain ester linkages (R-COO-R). These linkages dictate the polymer's

interaction with its environment and its response to mechanical stress.

Generally, the ether linkage in polyethers offers greater hydrolytic stability, making them more

resistant to degradation in the presence of water and moisture.[1] Conversely, the ester linkage

in polyesters is more susceptible to hydrolysis but contributes to stronger intermolecular forces,

resulting in superior tensile strength and tear resistance.[2][3]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1216841?utm_src=pdf-interest
https://www.uniflexinc.com/technical-data/polyurethane-technical-data/
https://maclellanrubber.com/pdfgenerate.php?i=90-shore-polyurethane-sheet
https://www.scribd.com/document/906571747/90-Shore-Polyurethane-Sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Comparison of Mechanical Properties
The following table summarizes the typical mechanical properties of polyether and polyester

polyurethanes at a Shore A hardness of approximately 90A. It is important to note that these

values are compiled from various technical datasheets and may vary depending on the specific

formulation, manufacturer, and testing conditions.

Mechanical
Property

Polyether
Polyurethane (90A)

Polyester
Polyurethane (90A)

Test Method

Tensile Strength 40.3 MPa (5874 psi)
38 - 45 N/mm² (5511 -

6527 psi)
ASTM D412

Elongation at Break 500 % 575 - 850 % ASTM D412

Tear Strength (Die C) 100 kN/m (571 pli) 120 N/mm (685 pli) ASTM D624

Compression Set (22h

@ 70°C)
30 % 30 % ASTM D395

Abrasion Resistance

(Tabor)

10 mg/1000 cycles

(H22 wheel, 1000g)

20 - 30 mm³ (DIN

53516)

ASTM D1044 / DIN

53516

Specific Gravity ~1.14 g/cm³ ~1.25 g/cm³ ASTM D792

Low Temperature

Flexibility
Excellent Good -

Hydrolytic Resistance Excellent Poor to Fair -

Oil and Solvent

Resistance
Good Excellent -

The Interplay of Structure and Properties
The relationship between the chemical backbone of polyurethanes and their resulting

mechanical properties can be visualized as a logical flow. The choice of polyol (polyether or

polyester) directly influences key characteristics, which in turn determine the material's

performance in various mechanical tests.
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Polyol Backbone

Key Chemical Characteristics

Resulting Material Properties

Polyether Polyol

Flexible Ether Linkage
Low Intermolecular Forces

Polyester Polyol

Polar Ester Linkage
High Intermolecular Forces

Excellent Hydrolytic Stability
Good Low-Temp Flexibility

Higher Rebound

High Tensile & Tear Strength
Excellent Abrasion Resistance
Good Oil/Solvent Resistance

Click to download full resolution via product page

Polymer structure's influence on properties.

Experimental Protocols
The data presented in this guide is based on standardized test methods developed by ASTM

International. Adherence to these protocols is crucial for obtaining reliable and comparable

results.

Tensile Properties (ASTM D412)
This test method determines the tensile strength and elongation at break of polyurethane

elastomers.

Specimen Preparation: Dumbbell-shaped specimens are die-cut from a molded sheet of the

material. The thickness and width of the narrow section are precisely measured.

Procedure: The specimen is mounted in the grips of a universal testing machine. The grips

are separated at a constant rate of 500 ± 50 mm/min until the specimen ruptures. The force

and elongation are continuously recorded.
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Calculations:

Tensile Strength: The maximum force recorded divided by the original cross-sectional area

of the specimen.

Elongation at Break: The increase in length of the specimen at the point of rupture,

expressed as a percentage of the original length.

Tear Strength (ASTM D624)
This method measures the resistance of the material to tearing.

Specimen Preparation: A specimen with a specific geometry (Die C is common) is used,

which has a 90-degree angle to initiate a tear.

Procedure: The specimen is clamped in a tensile testing machine, and the force is applied to

pull the two "legs" of the specimen apart at a constant speed of 500 ± 50 mm/min. The

maximum force required to propagate the tear is recorded.

Calculation: Tear strength is reported as the maximum force per unit of thickness.

Hardness (ASTM D2240)
This test measures the indentation hardness of the material using a durometer.

Procedure: A specified indenter is forced into the material under a specific spring load. The

depth of indentation is measured and converted to a hardness value on the Shore A or Shore

D scale. The reading is typically taken after a specified time (e.g., 1 second) to account for

viscoelastic effects.

Experimental Workflow
The following diagram illustrates the typical workflow for evaluating the mechanical properties

of polyurethane samples.
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Sample Preparation Conditioning

Tensile Testing (ASTM D412)

Tear Testing (ASTM D624)
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Mechanical property testing workflow.

Conclusion
The choice between polyether and polyester polyurethanes is application-dependent.

Polyether-based polyurethanes are the preferred choice for applications requiring excellent

hydrolytic stability, low-temperature flexibility, and high rebound, such as in medical tubing and

some seals. In contrast, polyester-based polyurethanes excel in applications demanding high

tensile strength, tear resistance, and abrasion resistance, making them suitable for

components like wheels, rollers, and scraper blades.[2][3] For drug development professionals,

understanding these nuanced differences is crucial for selecting the optimal material to ensure

the performance, reliability, and longevity of their devices and formulations. This guide provides

a foundational understanding to aid in this critical decision-making process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to the Mechanical Properties of
Polyether and Polyester Polyurethanes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216841#comparing-mechanical-properties-of-
polyether-vs-polyester-polyurethanes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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